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Compound of Interest

Compound Name: H-Ala-OtBu.HCl

Cat. No.: B555101 Get Quote

In-Depth Technical Guide: H-Ala-OtBu.HCl
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on L-Alanine tert-butyl ester hydrochloride (H-Ala-
OtBu.HCl), a key reagent in peptide synthesis and pharmaceutical development.

Physicochemical Properties
H-Ala-OtBu.HCl, also known as L-Alanine tert-butyl ester hydrochloride, is a hydrochloride salt

of the tert-butyl ester of L-alanine. It is a white to off-white crystalline powder.[1] This compound

is widely used as a protected amino acid derivative in both solid-phase and solution-phase

peptide synthesis.[1] Its tert-butyl ester group serves to protect the carboxylic acid functionality

of alanine, preventing unwanted side reactions during peptide coupling.[1]

The key quantitative properties of H-Ala-OtBu.HCl are summarized in the table below for easy

reference.
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Property Value References

Molecular Formula C7H16ClNO2 [1][2][3]

Molecular Weight 181.66 g/mol [1][2][4]

CAS Number 13404-22-5 [1][4]

Appearance
White to almost white

crystalline powder
[1]

Purity ≥98% [1]

Melting Point Approximately 167–175°C [1]

Solubility

Soluble in methanol, ethanol,

and other polar organic

solvents

[1]

Applications in Research and Development
H-Ala-OtBu.HCl is a critical building block in the synthesis of peptides, which are fundamental

in biochemical research and drug discovery.[5] Its high purity and stability ensure reliable and

consistent performance in synthetic applications.[1] The compound's excellent solubility in

common polar organic solvents facilitates its use in homogeneous reaction mixtures.[1]

Logical Relationship of Use
The following diagram illustrates the logical workflow for the application of H-Ala-OtBu.HCl in
peptide synthesis.
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Caption: Workflow of H-Ala-OtBu.HCl in Peptide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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